molecular formula C17H20ClNO5S B300083 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide

Cat. No. B300083
M. Wt: 385.9 g/mol
InChI Key: QCNKROINZYGIAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide, also known as CB-13, is a synthetic cannabinoid that has been studied for its potential therapeutic applications. This compound was first synthesized in 2005 by a group of researchers at the University of California, Berkeley. Since then, CB-13 has been the subject of numerous studies investigating its chemical properties, mechanism of action, and potential therapeutic uses.

Mechanism of Action

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide is a synthetic cannabinoid that acts as a partial agonist at the CB1 receptor, which is primarily located in the central nervous system. Activation of the CB1 receptor produces a variety of effects, including analgesia, sedation, and appetite stimulation. 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide has also been shown to have some affinity for the CB2 receptor, which is primarily located in the immune system.
Biochemical and Physiological Effects:
4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide has been shown to produce a variety of biochemical and physiological effects in animal models. These effects include analgesia, sedation, hypothermia, and reduced locomotor activity. 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide has also been shown to reduce inflammation in animal models of arthritis, and may have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide in laboratory experiments is its high potency and selectivity for the CB1 receptor. This allows researchers to study the effects of CB1 activation without the confounding effects of other receptor systems. However, one limitation of using 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide is its relatively short duration of action, which may limit its usefulness in certain experimental paradigms.

Future Directions

There are several potential future directions for research on 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide. One area of interest is the development of more potent and selective CB1 agonists for use in the treatment of pain and inflammation. Another area of interest is the investigation of the potential therapeutic applications of 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide in other disease states, such as epilepsy and anxiety disorders. Finally, further research is needed to fully elucidate the mechanism of action of 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide and its effects on various physiological systems.

Synthesis Methods

The synthesis of 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide involves several steps, beginning with the reaction of 4-chloro-2,5-dimethoxybenzene with sodium hydride to form the corresponding sodium salt. This intermediate is then reacted with 2-(4-methylphenoxy)ethylamine to form the sulfonamide derivative. The final step involves chlorination of the aromatic ring to yield 4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide.

Scientific Research Applications

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide has been studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been shown to have analgesic effects in animal models of pain, and may be useful in the treatment of chronic pain conditions such as neuropathic pain and inflammatory pain.

properties

Product Name

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide

Molecular Formula

C17H20ClNO5S

Molecular Weight

385.9 g/mol

IUPAC Name

4-chloro-2,5-dimethoxy-N-[2-(4-methylphenoxy)ethyl]benzenesulfonamide

InChI

InChI=1S/C17H20ClNO5S/c1-12-4-6-13(7-5-12)24-9-8-19-25(20,21)17-11-15(22-2)14(18)10-16(17)23-3/h4-7,10-11,19H,8-9H2,1-3H3

InChI Key

QCNKROINZYGIAX-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)OCCNS(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC

Canonical SMILES

CC1=CC=C(C=C1)OCCNS(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.